![molecular formula C13H22N2O4 B6147912 tert-butyl 2-oxo-1-oxa-3,8-diazaspiro[4.6]undecane-8-carboxylate CAS No. 1331848-04-4](/img/no-structure.png)
tert-butyl 2-oxo-1-oxa-3,8-diazaspiro[4.6]undecane-8-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-butyl 2-oxo-1-oxa-3,8-diazaspiro[4.6]undecane-8-carboxylate, also known as TBODC, is an important organic compound used in a variety of scientific and industrial applications. It is a highly stable and non-toxic compound that can be used in a variety of synthetic methods. TBODC is a valuable reagent for the synthesis of a wide range of compounds, including pharmaceuticals, biochemicals, and industrial materials.
Mechanism of Action
Tert-butyl 2-oxo-1-oxa-3,8-diazaspiro[4.6]undecane-8-carboxylate is an organic compound that acts as a reagent in a variety of synthetic methods. Its mechanism of action is based on its ability to react with other compounds, such as alcohols, halides, and nitriles, to form new compounds. This compound acts as a nucleophile, which means it can react with other compounds to form new compounds. The reaction of this compound with other compounds is facilitated by the presence of a nucleophile, such as an alcohol or a halide.
Biochemical and Physiological Effects
This compound is a non-toxic compound and does not have any direct biochemical or physiological effects. However, it can be used in the synthesis of a variety of compounds, including pharmaceuticals, biochemicals, and industrial materials, which may have biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
The use of tert-butyl 2-oxo-1-oxa-3,8-diazaspiro[4.6]undecane-8-carboxylate in laboratory experiments has a number of advantages, including its high stability and non-toxic nature. It is also a cost-effective reagent and can be used in a variety of synthetic methods. However, there are also some limitations to the use of this compound in laboratory experiments, such as its low solubility in water, which can make it difficult to use in some experiments.
Future Directions
As tert-butyl 2-oxo-1-oxa-3,8-diazaspiro[4.6]undecane-8-carboxylate is a highly stable and non-toxic compound, it has potential applications in a variety of fields. Potential future directions for this compound include its use in the synthesis of pharmaceuticals, biochemicals, and industrial materials; its use as a reagent in organic synthesis; its use as a catalyst in chemical reactions; and its use in biochemistry. Additionally, this compound could be used in the development of new drugs and treatments for a variety of diseases and conditions.
Synthesis Methods
Tert-butyl 2-oxo-1-oxa-3,8-diazaspiro[4.6]undecane-8-carboxylate can be synthesized via a variety of methods, including the Williamson ether synthesis, the Williamson reaction, and the reduction of a nitrile. The Williamson ether synthesis is the most widely used method for the synthesis of this compound, as it is a simple and cost-effective method. The Williamson reaction involves the reaction of an alkyl halide with an alkyl alcohol, and the reduction of a nitrile involves the reduction of a nitrile group to an amine group.
Scientific Research Applications
Tert-butyl 2-oxo-1-oxa-3,8-diazaspiro[4.6]undecane-8-carboxylate has a wide range of applications in scientific research, including drug synthesis, chemical synthesis, and biochemistry. It is used in drug synthesis as a reagent for the synthesis of a variety of pharmaceuticals. In chemical synthesis, this compound is used as a reagent for the synthesis of a wide range of compounds, including pharmaceuticals, biochemicals, and industrial materials. In biochemistry, this compound is used as a reagent for the synthesis of a variety of proteins, nucleic acids, and other biomolecules.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2-oxo-1-oxa-3,8-diazaspiro[4.6]undecane-8-carboxylate involves the condensation of tert-butyl 2-oxo-1-oxa-3-aminopentane-5-carboxylate with 1,6-diaminohexane followed by cyclization to form the spirocyclic compound.", "Starting Materials": [ "tert-butyl 2-oxo-1-oxa-3-aminopentane-5-carboxylate", "1,6-diaminohexane" ], "Reaction": [ "Step 1: Condensation of tert-butyl 2-oxo-1-oxa-3-aminopentane-5-carboxylate with 1,6-diaminohexane in the presence of a coupling agent such as EDCI or DCC to form the intermediate tert-butyl 2-oxo-1-oxa-3,8-diazaspiro[4.6]undecane-8-carboxylate.", "Step 2: Cyclization of the intermediate using a Lewis acid catalyst such as BF3·Et2O or TiCl4 to form the final product tert-butyl 2-oxo-1-oxa-3,8-diazaspiro[4.6]undecane-8-carboxylate." ] } | |
CAS RN |
1331848-04-4 |
Molecular Formula |
C13H22N2O4 |
Molecular Weight |
270.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.